3-(3,4-Dimethoxyphenyl)-3-hydroxy-piperidine

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)piperidin-3-ol
• InChI: InChI=1S/C13H19NO3/c1-16-11-5-4-10(8-12(11)17-2)13(15)6-3-7-14-9-13/h4-5,8,14-15H,3,6-7,9H2,1-2H3
• InChI Key: YURUBILWTQVOFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CCCNC2)O)OC

Description

3-(3,4-Dimethoxyphenyl)-3-hydroxy-piperidine is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5 g of 10% palladized carbon and a solution of 9.8 g of N-benzyl-3-(3,4-dimethoxyphenyl)-3-hydroxy-piperidine [described in French patent No. 2,310,761] in 100 ml of ethanol was placed in an autoclave and hydrogen was introduced to obtain a pressure of 50 kg/cm2. The autoclave was sealed and was heated at 100° C. and the hydrogen pressure stabilized at 65 kg/cm2. The mixture was stirred at 100° C. for 32 hours and was then cooled and filtered. The filtrate was evaporated to dryness under reduced pressure and the residue was chromatographed over silica gel. Elution with a 75-20-5 chloroform-methanol-triethylamine mixture yielded 5.3 g of 3-(3,4-dimethoxyphenyl)-3-hydroxy-piperidine.